N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide

• CAS: 470695-53-5
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.369
• SMILES: CCC1=CC=CC=C1NC(=O)CC2C(=O)NC3=CC=CC=C3N2
• InChI: InChI=1S/C18H19N3O2/c1-2-12-7-3-4-8-13(12)20-17(22)11-16-18(23)21-15-10-6-5-9-14(15)19-16/h3-10,16,19H,2,11H2,1H3,(H,20,22)(H,21,23)
• InChIKey: SADNNFHADOWWKC-UHFFFAOYSA-N
• Solubility: not available

Researchers requiring a well-defined quinoxalinone building block often face inconsistent purity and unknown provenance. This compound addresses that need: a pure, analytically characterized tetrahydroquinoxalinone-acetamide derivative. - Molecular Formula: C18H19N3O2, MW: 309.36 - Purity: ≥97% (HPLC) - Storage: 2-8°C, sealed dry - Global shipping with full QC documentation.

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide: Chemical Profile

The compound N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide (CAS 470695-53-5) is a synthetic acetamide derivative featuring a tetrahydroquinoxalinone core linked to a 2-ethylphenyl groupvia an acetamide bridge . It has a molecular formula of C18H19N3O2 and a molecular weight of 309.36 g/mol.

Chemical Class Quinoxalinone acetamide building block

Use Context Organic synthesis and medicinal chemistry research

Purity Context Vendor-reported purity; batch-specific characterization advised

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide: Substitution Not Validated

Currently, there is no publicly available quantitative evidence on the biological activity, binding affinity, or selectivity profile of this specific compound. Without such data, any claim of functional equivalence to or clear differentiation from its analogs cannot be scientifically supported. Substitution risks introducing unknown and unquantified changes to a research or industrial system.

Analog substitution

Dimethyl analog may exhibit different reactivity and binding; functional equivalence not established.

Data absence

No target engagement or selectivity data exist for this exact compound; assay behavior unpredictable.

Batch variability

Reported purity differences across vendors may affect reproducibility in sensitive applications.

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide: Differentiation Evidence

No Target Binding Comparator Data

A search of authoritative databases including ChEMBL, BindingDB, PubMed, and patent literature returned no quantitative binding affinity (e.g., Ki, IC50, EC50) or functional activity data for this compound at any biological target. Therefore, no head-to-head comparison with a related analog can be performed.

Binding Data

Source review

No quantitative Ki, IC50, or EC50 found

Cannot prioritize for binding assays

Database search: ChEMBL, BindingDB, PubMed

Evidence Dimension	Binding Affinity to any biological target
Target Compound Data
Comparator Or Baseline
Quantified Difference
Conditions	Comprehensive database search across ChEMBL, BindingDB, PubMed, and Google Patents

Why This Matters

Without target-binding data, it is impossible to prioritize this compound over another for a binding-based assay or mechanism-of-action study.

No Selectivity or Safety Profile Data

No data on selectivity (e.g., selectivity index, off-target panel screening results) or safety (e.g., cytotoxicity LC50, hERG inhibition IC50) were found for this compound in the accessible literature. Any claim of a superior selectivity or safety profile versus an analog is unsubstantiated.

Selectivity & Safety

Data to verify

No selectivity index or cytotoxicity data

Informed probe selection not possible

Off-target and safety profiling unavailable

Evidence Dimension	Selectivity or Safety Profile
Target Compound Data
Comparator Or Baseline
Quantified Difference
Conditions	Comprehensive database search across ChEMBL, BindingDB, PubMed, and Google Patents

Why This Matters

Selectivity and safety are critical parameters for choosing a chemical probe or lead compound; the lack of data makes an informed scientific selection impossible.

No Physicochemical and ADME Data

There is no publicly available experimental data on key drug-like properties such as aqueous solubility, LogP/D, metabolic stability, or permeability for this compound. This prevents any comparison with analogs that might have a more favorable profile for in vivo studies.

Physicochemical / ADME

Data to verify

No solubility, LogP, or metabolic stability data

Developability assessment not supported

Key ADME parameters absent

Evidence Dimension	Physicochemical and ADME Properties
Target Compound Data
Comparator Or Baseline
Quantified Difference
Conditions	Comprehensive database search across ChEMBL, BindingDB, PubMed, and Google Patents

Why This Matters

These properties are essential for assessing a compound's developability and are key decision points in hit-to-lead and lead optimization programs.

Purity as Sole Comparative Metric

The only reproducible, quantitative metric available for N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide from non-prohibited sources is its reported purity of 97%, as listed by one vendor . A close analog, 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-ethylphenyl)acetamide (CAS 342615-47-8), is listed at 95% purity by a separate vendor . No other comparative data are available.

Purity Comparison

Vendor-reported

97% (target) vs 95% (analog)

Purity difference does not confer functional advantage

Data from MolCore and AKSci

Evidence Dimension	Vendor-Reported Chemical Purity
Target Compound Data	97%
Comparator Or Baseline	2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2-ethylphenyl)acetamide (CAS 342615-47-8) at 95% purity
Quantified Difference	The target compound's reported purity is 2 percentage points higher.
Conditions	Vendor-provided quality control data from MolCore and AKSci

Why This Matters

In the absence of biological data, chemical purity is the sole differentiator for procurement, though it does not confer any functional advantage for scientific research.

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide: Potential Applications

Application

Selection Property

Validation Focus

Quinoxalinone derivative synthesis

Scaffold substitution pattern

Purity and identity confirmation